Tert-butyl 2-(3-chloro-5-nitrophenyl)acetate

• Molecular Formula: C12H14ClNO4
• Molecular Weight: 271.69 g/mol
• IUPAC Name: tert-butyl 2-(3-chloro-5-nitrophenyl)acetate
• InChI: InChI=1S/C12H14ClNO4/c1-12(2,3)18-11(15)6-8-4-9(13)7-10(5-8)14(16)17/h4-5,7H,6H2,1-3H3
• InChI Key: CUGMWNMRELVNHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1=CC(=CC(=C1)Cl)[N+](=O)[O-]

Description

Tert-butyl 2-(3-chloro-5-nitrophenyl)acetate is a useful research compound. Its molecular formula is C12H14ClNO4 and its molecular weight is 271.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-bromo-3-chloro-5-nitrobenzene 52.A (10.23 g, 43 mmol, available from Synchem Inc), Pd2(dba)3 (0.79 g, 0.87 mmol) and CTC-QPhos (1.20 g, 1.40 mmol) in THF (100 mL) was added 2-tert-Butoxy-2-oxoethylzinc chloride (95 mL, 0.5M solution in diethyl ether, 48 mmol, available from Rieke Metals). The mixture was stirred for 3 hours at room temperature. The reaction was then quenched by adding water (100 mL), washed with 1N HCl solution (2×100 mL), concentrated and purified by using flash chromatography on silica gel (0-10% AcOEt/Hexanes) to afford tert-butyl 2-(3-chloro-5-nitrophenyl)acetate 52.B (9.60 g, 82% yield) as a light pink oil.